BENGHE Validation & Comparative

Check Availability & Pricing

Comparative Analysis of BMS-986104: A
Selective S1P1 Receptor Modulator

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: BMS-960
Cat. No.: B15136300
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the experimental results for BMS-986104, a
selective sphingosine-1-phosphate receptor 1 (S1P1) modulator, benchmarked against other
relevant compounds in its class. The data presented is intended to facilitate an objective
assessment of its preclinical performance and reproducibility.

Quantitative Performance Data

The following table summarizes the in vitro functional activity of BMS-986104's active
phosphate metabolite (BMS-986104-P) in comparison to the active phosphate of Fingolimod
(Fingolimod-P), a well-established S1P receptor modulator.[1][2][3][4]

S1P1
GTPyS Binding .
Compound PERK (EC50, nM) Internalization
(EC50, nM)
(EC50, nM)
BMS-986104-P 0.24 240 11
Fingolimod-P 0.22 0.23 0.13
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Note: Lower EC50 values indicate higher potency.

Signaling Pathway and Experimental Workflow

To contextualize the experimental data, the following diagrams illustrate the S1P1 receptor
signaling pathway and a typical experimental workflow for assessing compound activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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